3-Pyridinemethanol, 5-chloro-6-(1,1-difluoroethyl)-

• Molecular Formula: C8H8ClF2NO
• Molecular Weight: 207.60 g/mol
• IUPAC Name: [5-chloro-6-(1,1-difluoroethyl)pyridin-3-yl]methanol
• InChI: InChI=1S/C8H8ClF2NO/c1-8(10,11)7-6(9)2-5(4-13)3-12-7/h2-3,13H,4H2,1H3
• InChI Key: JMKXEKPBEDYIFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=N1)CO)Cl)(F)F

Description

3-Pyridinemethanol, 5-chloro-6-(1,1-difluoroethyl)- is a useful research compound. Its molecular formula is C8H8ClF2NO and its molecular weight is 207.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 5-chloro-6-(1,1-difluoroethyl)nicotinate (2.68 g, 10.74 mmol) in Et2O (40 mL) was added LiBH4 (0.351 g, 16.10 mmol), followed by dropwise addition of methanol (0.653 mL, 16.10 mmol). The reaction was refluxed at 40° C. for one hour. The reaction mixture was then cooled to 0° C., and quenched with HCl (1M) until pH=2 for aqueous layer. The phases were separated and the aqueous layer was extracted with DCM (3×50 mL). The organic was then dried (Na2SO4) and concentrated under reduced pressure to give final crude product (2.12 g). LCMS m/z 208.0 (M+H)+, Rt 0.63 min.